Cas no 1401666-33-8 ((S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one
• CAS No: 1401666-33-8
• MF: C₂₀H₃₁N₃O
• MW: 329.479645013809
• CID: 2158659
• Update Time: 2025-11-01

(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(s)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-((S)-3-(benzyl(cyclopropyl)amino)piperidin-1-yl)-3-methylbutan-1-one
• AM97709
• (S)-2-Amino-1-[(S)-3-(benzylcyclopropylamino)piperidin-1-yl]-3-methyl-butan-1-one
• (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

• Inchi： 1S/C20H31N3O/c1-15(2)19(21)20(24)22-12-6-9-18(14-22)23(17-10-11-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17-19H,6,9-14,21H2,1-2H3/t18-,19-/m0/s1
• InChI Key： XUFXQIWHPUPJLV-OALUTQOASA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC[C@@H](C1)N(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 415
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

Recent Advances in the Study of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one (CAS: 1401666-33-8)

In recent years, the compound (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one (CAS: 1401666-33-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced chiral synthesis techniques to ensure the stereochemical integrity of the compound, which is critical for its biological activity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in characterizing the compound and confirming its structural identity.

Mechanistic studies have revealed that (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one acts as a potent modulator of certain G-protein-coupled receptors (GPCRs). Specifically, it has been shown to exhibit high affinity and selectivity for receptors involved in neurotransmitter regulation, making it a candidate for the treatment of neurological disorders such as depression and anxiety. In vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, with minimal off-target effects.

Recent preclinical trials have further explored the therapeutic potential of this compound. In animal models, it has shown significant anxiolytic and antidepressant effects, with a favorable pharmacokinetic profile. The compound's ability to cross the blood-brain barrier and its metabolic stability have been key factors in its promising performance. Additionally, toxicity studies have indicated a good safety profile, with no significant adverse effects observed at therapeutic doses.

Looking ahead, researchers are focusing on the clinical translation of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one. Phase I clinical trials are being planned to assess its safety and tolerability in human subjects. Furthermore, efforts are underway to explore its potential in combination therapies and to identify additional biological targets that may broaden its therapeutic applications. The continued investigation of this compound holds great promise for advancing the field of neuropharmacology and addressing unmet medical needs.